Cas no 794514-01-5 (1-Methyl-1h-pyrrolo[3,2-b]pyridine-2-carboxylic acid)

• Product Name: 1-Methyl-1h-pyrrolo[3,2-b]pyridine-2-carboxylic acid
• CAS No: 794514-01-5
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 2195776
• PubChem ID: 18735267
• Update Time: 2025-04-21

1-Methyl-1h-pyrrolo[3,2-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1h-pyrrolo[3,2-b]pyridine-2-carboxylic acid
• 1H-Pyrrolo[3,2-b]pyridine-2-carboxylic acid, 1-methyl-
• RCNGBLVEXZUVTP-UHFFFAOYSA-N
• 794514-01-5
• SCHEMBL6513795
• DB-354488

• Inchi： 1S/C9H8N2O2/c1-11-7-3-2-4-10-6(7)5-8(11)9(12)13/h2-5H,1H3,(H,12,13)
• InChI Key： RCNGBLVEXZUVTP-UHFFFAOYSA-N
• SMILES： OC(C1=CC2=C(C=CC=N2)N1C)=O

Computed Properties

• Exact Mass: 176.058577502Da
• Monoisotopic Mass: 176.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų